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Compound of Interest

Compound Name: Patulitrin

Cat. No.: B192047

Audience: Researchers, scientists, and drug development professionals.

Introduction Patulitrin is a flavonoid glycoside, a class of natural compounds known for a
variety of biological activities.[1] Found in plants such as French marigold (Tagetes patula), it
has demonstrated antioxidant, anti-inflammatory, and antimicrobial properties in research
settings.[1][2][3] For in vitro and in vivo studies, the accurate and consistent preparation of
stock solutions is paramount to ensure experimental reproducibility and the validity of results.
Dimethyl sulfoxide (DMSO) is a common solvent for dissolving patulitrin and other similar
nonpolar compounds for use in biological assays.[3][4]

This application note provides a detailed protocol for the preparation, storage, and handling of
patulitrin stock solutions in DMSO. Adherence to these guidelines will help maintain the
stability and integrity of the compound, leading to more reliable experimental outcomes.

Quantitative Data Summary

The physical and chemical properties of patulitrin are summarized below. This information is
essential for accurate calculations and solution preparation.

Table 1: Chemical and Physical Properties of Patulitrin
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Property Value Reference(s)
CAS Number 19833-25-1 [1][4][5]
Molecular Formula C22H22013 416171
Molecular Weight 494.4 g/mol [2][41[6]
Appearance Powder [41[8]

Purity Typically 298% [4][71[8]

| Common Solvent | DMSO, Pyridine, Methanol, Ethanol |[3][4] |

Table 2: Example Calculations for Preparing Patulitrin Stock Solutions This table provides the
required mass of patulitrin to prepare common stock solution concentrations. The formula
used is: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (
g/mol ) / 1000

Desired . Molecular Weight ( Required Mass of
. Final Volume o

Concentration g/mol ) Patulitrin (mg)

10 mM 1mL 494.4 4.94 mg

10 mM 5mL 494 .4 24.72 mg

20 mM 1mL 494 .4 9.89 mg

50 mM 1mL 494.4 24.72 mg

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of patulitrin in DMSO. The
same procedure can be adapted for other concentrations using the calculations in Table 2.

Materials and Equipment
o Patulitrin powder (purity >98%)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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o Calibrated analytical balance

» Sterile, amber, or light-protecting 1.5 mL microcentrifuge tubes

» Sterile, low-retention pipette tips

o Calibrated micropipettes

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure

e Preparation:

o Work in a clean, designated area, such as a chemical fume hood or a biosafety cabinet, to
minimize contamination.[9]

o Allow the patulitrin powder vial and DMSO to equilibrate to room temperature for at least
one hour before opening to prevent water condensation.[4]

o Label the amber microcentrifuge tube with the compound name, concentration, date, and
your initials.[9]

e Weighing Patulitrin:
o Place a sterile, empty 1.5 mL microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh 4.94 mg of patulitrin powder directly into the tube. Avoid spilling the
powder.

o Record the exact weight.
 Dissolution:

o Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the tube containing
the patulitrin powder.
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o Close the cap tightly and seal with parafilm.

o Vortex the solution for 1-2 minutes until the patulitrin is completely dissolved.[9] Visually
inspect the solution against a light source to ensure no solid particles remain.

o If solubility is an issue, the solution may be gently warmed in a 37°C water bath for 5-10
minutes, followed by vortexing. Ensure the compound is stable at this temperature.[10]

o Storage and Aliquoting:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to create single-use aliquots.[11]

o Dispense the stock solution into smaller volume, sterile, amber microcentrifuge tubes
(e.g., 20 pL or 50 pL aliquots).

o Store the aliquots in a desiccated environment at -20°C for short-to-medium-term storage
or at -80°C for long-term storage.[5]

Workflow for Preparing Patulitrin Stock Solution
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Equilibrate Patulitrin
and DMSO to Room Temp

Weigh 4.94 mg Patulitrin
into a Labeled Amber Tube

Add 1.0 mL Anhydrous DMSO

Vortex Until Fully Dissolved
(Warm to 37°C if needed)

Dispense into Single-Use Aliquots

Store Aliquots at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Patulitrin stock solution preparation.
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Stability and Handling

e Solvent Choice: Always use high-quality, anhydrous DMSO to prepare stock solutions. Water
in DMSO can promote compound degradation over time.[12][13]

o Light Sensitivity: Patulitrin, like many flavonoids, may be light-sensitive. Prepare and store
solutions in amber vials or tubes wrapped in foil to prevent photodegradation.[14]

o Freeze-Thaw Cycles: The stability of compounds can be compromised by multiple freeze-
thaw cycles.[11] Using single-use aliquots is the most effective way to preserve the integrity
of the stock solution.

o Before Use: Prior to use in an experiment, thaw an aliquot at room temperature and
centrifuge it briefly to collect the solution at the bottom of the tube. Visually inspect for any
signs of precipitation. If precipitates are observed, gentle warming and vortexing may be
required to redissolve the compound.[10]

Biological Context: Patulitrin and Inflammatory
Signaling

Patulitrin's anti-inflammatory effects are likely mediated through its interaction with key cellular
signaling pathways. Flavonoids are known to modulate pathways such as the Nuclear Factor-
kappa B (NF-kB) pathway, which is a central regulator of inflammatory gene expression. The
diagram below illustrates a conceptual model of how patulitrin might exert its anti-inflammatory
action by inhibiting this pathway.

Conceptual Diagram of NF-kB Pathway Inhibition by Patulitrin
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Caption: Patulitrin may inhibit inflammation via the NF-kB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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